Cas no 188726-66-1 (Benzene, 1-(1,1-dimethyl-2-propynyl)-4-methoxy-)

• Product Name: Benzene, 1-(1,1-dimethyl-2-propynyl)-4-methoxy-
• CAS No: 188726-66-1
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 3842424
• PubChem ID: 18333621
• Update Time: 2025-06-11

Benzene, 1-(1,1-dimethyl-2-propynyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethyl-2-propynyl)-4-methoxy-
• Benzene, 1-(1,1-dimethyl-2-propyn-1-yl)-4-methoxy-
• 1-Methoxy-4-(2-methylbut-3-yn-2-yl)benzene
• 188726-66-1
• 4-(1,1-dimethyl-2-propynyl)anisole
• 1-(1,1-dimethyl-2-propynyl)-4-methoxybenzene
• SCHEMBL7592148
• EN300-1832325
• 1-(1,1-dimethyl-prop-2-ynyl)-4-methoxy-benzene
• FYLIQZMHZKWWFB-UHFFFAOYSA-N

• Inchi： 1S/C12H14O/c1-5-12(2,3)10-6-8-11(13-4)9-7-10/h1,6-9H,2-4H3
• InChI Key： FYLIQZMHZKWWFB-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C#C)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 174.104465066Da
• Monoisotopic Mass: 174.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Additional information on Benzene, 1-(1,1-dimethyl-2-propynyl)-4-methoxy-

Chemical Profile of Benzene, 1-(1,1-dimethyl-2-propynyl)-4-methoxy- (CAS No. 188726-66-1)

Benzene, 1-(1,1-dimethyl-2-propynyl)-4-methoxy-, identified by its Chemical Abstracts Service (CAS) number 188726-66-1, is a specialized organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of aromatic hydrocarbons modified with functional groups that enhance its utility in various chemical transformations. The presence of a methoxy group at the para position and a 1,1-dimethyl-2-propynyl substituent at the ortho position imparts unique reactivity and structural properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural configuration of Benzene, 1-(1,1-dimethyl-2-propynyl)-4-methoxy- is characterized by a benzene ring as the core aromatic system. The methoxy group (–OCH₃) is an electron-donating group that influences the electronic properties of the benzene ring, enhancing its reactivity towards electrophilic aromatic substitution reactions. Conversely, the 1,1-dimethyl-2-propynyl group (–C₄H₅) introduces a combination of alkyl and alkyne functionalities, which can participate in various coupling reactions such as Sonogashira coupling, Suzuki-Miyaura coupling, and Heck reaction. This dual functionality makes the compound particularly useful in constructing biaryl structures and other complex heterocyclic frameworks.

In recent years, there has been significant interest in developing novel compounds with tailored electronic and steric properties for applications in pharmaceuticals and materials science. The compound Benzene, 1-(1,1-dimethyl-2-propynyl)-4-methoxy- has been explored in several synthetic pathways due to its ability to serve as a versatile building block. For instance, researchers have utilized this compound in the synthesis of advanced intermediates for potential therapeutic agents. The methoxy group can be further functionalized through nucleophilic aromatic substitution or oxidative cleavage, while the propynyl moiety offers opportunities for cross-coupling reactions to introduce additional substituents.

One of the most compelling aspects of Benzene, 1-(1,1-dimethyl-2-propynyl)-4-methoxy- is its role in developing new materials with enhanced optical and electronic properties. The combination of aromatic stability and reactive sites allows for the creation of conjugated polymers and organic semiconductors. These materials are being investigated for their potential use in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. The methoxy group helps to modulate solubility and processing characteristics, while the propynyl substituent contributes to π-conjugation pathways essential for charge transport.

Current research efforts are focused on optimizing synthetic routes to improve the yield and purity of Benzene, 1-(1,1-dimethyl-2-propynyl)-4-methoxy-. Advances in catalytic systems have enabled more efficient transformations of this compound into higher-value derivatives. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at various positions on the benzene ring. These modifications can lead to novel compounds with distinct biological activities or material properties.

The pharmaceutical relevance of Benzene, 1-(1,1-dimethyl-2-propynyl)-4-methoxy- lies in its potential as a scaffold for drug discovery. By leveraging its reactive sites, chemists can design molecules that interact with biological targets in specific ways. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The methoxy group can be replaced with other oxygen-containing functionalities to explore different pharmacophores, while the propynyl moiety can be extended or modified to influence binding affinity and metabolic stability.

In conclusion,Benzene, 1-(1,1-dimethyl-2-propynyl)-4-methoxy- (CAS No. 188726-66-1) represents a fascinating compound with broad applications in synthetic chemistry and materials science. Its unique structural features enable diverse chemical transformations that are valuable for both academic research and industrial development. As our understanding of molecular interactions continues to evolve,Benzene derivatives like this one will undoubtedly play a crucial role in advancing next-generation pharmaceuticals and advanced materials.